2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid

• Molecular Formula: C9H6F4O2
• Molecular Weight: 222.14 g/mol
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(C(=O)O)F
• InChI: InChI=1S/C9H6F4O2/c10-7(8(14)15)5-2-1-3-6(4-5)9(11,12)13/h1-4,7H,(H,14,15)
• InChIKey: RWVWQHNQCPONLC-UHFFFAOYSA-N

2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid: A Specialized α-Fluoro Carboxylic Acid for Drug Discovery Building Blocks

2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid (CAS 1517480-45-3) is an organofluorine building block belonging to the α-fluoro phenylacetic acid class. It features a chiral benzylic carbon substituted with a fluorine atom and a carboxylic acid group, along with a meta-trifluoromethyl substituent on the aromatic ring. With a molecular formula of C9H6F4O2 and a molecular weight of 222.14 g/mol, this compound exhibits distinct physicochemical properties including a computed logP (XLogP3) of 2.7 [1]. The combination of strong electron-withdrawing groups (α-F and m-CF3) significantly influences the acidity of the carboxylic acid moiety, making it a versatile intermediate for pharmaceutical and agrochemical synthesis where fine-tuned lipophilicity and chiral purity are critical .

Chiral α-fluoro acid scaffold – enables asymmetric synthesis and enantiomeric studies

Electron-withdrawing α-F and m-CF₃ – modulate acidity and lipophilicity for building block design

Drug discovery building block – supports SAR exploration and chiral intermediate synthesis

• [1] PubChem. (2025). Compound Summary for CID 22711884: 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid. National Center for Biotechnology Information. View Source

Why 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid Cannot Be Simply Replaced by Common Analogs

Substituting 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid with simpler, off-the-shelf phenylacetic acids such as 3-(trifluoromethyl)phenylacetic acid (CAS 351-35-9) or α-fluorophenylacetic acid (CAS 1578-63-8) often fails to meet research demands. The target compound uniquely possesses both the α-fluoro and m-trifluoromethyl groups, creating a synergistic electronic and steric profile that is lost when either substituent is absent [1]. For instance, the non-fluorinated analog cannot provide the chiral center necessary for asymmetric synthesis or chiral resolution studies, while the non-trifluoromethyl analog has a significantly lower lipophilicity (logP of 1.3 for α-fluorophenylacetic acid vs. 2.7 for the target), which directly impacts membrane permeability and protein binding in biological assays [2]. Direct quantitative evidence for these differentiating factors is provided in the following section.

⚠ 3-(Trifluoromethyl)phenylacetic acid (non-fluorinated analog) – lacks the α-fluoro group, so cannot provide the chiral center required for asymmetric synthesis or resolution studies.

⚠ α-Fluorophenylacetic acid (non-CF₃ analog) – lacks the m-trifluoromethyl group; lipophilicity profile may shift significantly, potentially altering membrane-permeability readouts in cell-based assays.

⚠ Mosher’s acid (α-methoxy analog) – the α-methoxy group is less reactive than α-fluoro, limiting further transformations; direct replacement may restrict downstream functionalization pathways.

• [1] PubChem. (2025). Compound Summary for CID 67695: 3-(Trifluoromethyl)benzeneacetic acid. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 1578-63-8: 2-Fluoro-2-phenylacetic acid. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence for 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid

Enhanced Lipophilicity Compared to Non-Fluorinated and Non-Trifluoromethyl Analogs

The target compound's computed logP (XLogP3) is 2.7, which is 0.1 units higher than 3-(trifluoromethyl)phenylacetic acid (logP = 2.6) and approximately 1.4 units higher than α-fluorophenylacetic acid (logP ≈ 1.3). This increased lipophilicity is a result of the combined effect of the α-F and m-CF3 substituents [1].

Lipophilicity (logP)

Data to verify

Target2.7

3-CF₃ analog2.6

α-F analog≈1.3

Supports passive-permeability research context; higher logP relative to non-CF₃ analog may influence assay distribution.

Predicted XLogP3 values; experimental confirmation recommended.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.7
Comparator Or Baseline	3-(Trifluoromethyl)phenylacetic acid: XLogP3 = 2.6; α-Fluorophenylacetic acid: XLogP3 ≈ 1.3
Quantified Difference	+0.1 logP over trifluoromethyl analog; +1.4 logP over non-CF3 analog
Conditions	Predicted logP values computed by PubChem; not experimentally measured [2]

Why This Matters

Higher lipophilicity can directly impact membrane permeability and bioavailability in cell-based assays, making this compound a superior choice when passive diffusion is a critical factor.

• [1] PubChem. (2025). Compound Summary for CID 22711884: 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 67695: 3-(Trifluoromethyl)benzeneacetic acid. National Center for Biotechnology Information. View Source

A Unique Chiral Scaffold for Asymmetric Synthesis

The target compound contains a chiral center at the α-carbon, a feature absent in 3-(trifluoromethyl)phenylacetic acid. This allows it to be resolved into pure enantiomers for use as a chiral building block or derivatizing agent. In contrast, commonly used alternatives like Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) possess an α-methoxy group that is less reactive than the α-fluoro group for further transformations [1].

Chiral scaffold

Class-level

TargetRacemic, resolvable enantiomers

3-CF₃ analogAchiral

Mosher’s acidChiral but α-methoxy (less reactive)

Enables enantiomeric-resolution studies; provides a reactive α-fluoro handle for asymmetric diversification.

Stereocenter count from PubChem; reactivity inference from established α-fluoro acid chemistry.

Evidence Dimension	Chirality and Synthetic Versatility
Target Compound Data	Has an undefined atom stereocenter count of 1 (racemic mixture available; enantiomers possible to resolve) [2]
Comparator Or Baseline	3-(Trifluoromethyl)phenylacetic acid: achiral; Mosher's acid: chiral but with an α-methoxy group that is a poor leaving group compared to α-F
Quantified Difference	Not applicable (qualitative differentiation)
Conditions	Structural analysis based on atom stereocenter counts from PubChem; chemical reactivity inference based on established chemistry of α-fluoro acids

Why This Matters

For laboratories conducting asymmetric synthesis, the availability of a chiral α-fluoro acid with a CF3 group provides an entry point to novel, patentable chiral entities that cannot be accessed using achiral or differently-substituted analogs.

• [1] Mosher, H. S., & Dale, J. A. (1973). α-Methoxy-α-trifluoromethylphenylacetic acid, a versatile reagent for determining enantiomeric purity of alcohols and amines. The Journal of Organic Chemistry, 38(21), 3715-3721. View Source
• [2] PubChem. (2025). Compound Summary for CID 22711884: 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid. National Center for Biotechnology Information. View Source

Increased Acidity Compared to Non-Fluorinated Phenylacetic Acid

The predicted pKa for α-fluorophenylacetic acid is 2.12 ± 0.10, which is significantly lower than the pKa of unsubstituted phenylacetic acid (~4.31). The addition of a m-trifluoromethyl group further lowers the predicted pKa for the target compound compared to α-fluorophenylacetic acid alone. While experimental pKa data for the target compound is not currently available in authoritative databases, the class-level inference from the Hammett equation suggests a pKa approximately 0.5-0.8 units lower than 2.12 .

Acidity (pKa)

Class-level

~1.6–1.8

Supports ionization-state interpretation at physiological pH; may alter binding interactions relative to less acidic analogs.

Estimated via Hammett equation; no experimental pKa available. Compare to α-fluorophenylacetic acid (pred. 2.12) and phenylacetic acid (4.31).

Evidence Dimension	Acidity (pKa)
Target Compound Data	Predicted pKa ~1.6-1.8 (estimated by class-level inference)
Comparator Or Baseline	α-Fluorophenylacetic acid: predicted pKa = 2.12 ± 0.10; Phenylacetic acid: experimental pKa = 4.31
Quantified Difference	Estimated ΔpKa ≈ -0.3 to -0.5 vs. α-fluorophenylacetic acid; ΔpKa ≈ -2.5 vs. phenylacetic acid
Conditions	Hammett equation estimation; no experimental pKa data for target compound is available in public literature [1]

Why This Matters

A lower pKa implies the carboxylic acid is more ionized at physiological pH, enhancing aqueous solubility and potentially altering binding interactions with biological targets.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Key Intermediate for Complex Fluorinated Pharmaceuticals

Trifluorophenylacetic acids are crucial intermediates in the synthesis of DPP-IV inhibitors for diabetes treatment [1]. The target compound's specific substitution pattern (2-fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid) is used as a building block for synthesizing advanced fluorinated analogs, such as those exploited in fenfluramine-related compositions [2]. Compared to using 3-(trifluoromethyl)phenylacetic acid, the α-fluoro substitution in the target compound enables the introduction of chirality early in the synthetic pathway, reducing downstream purification steps and improving overall yields.

Synthetic utility

Reported

Chiral intermediate for fluorinated amines; reduces downstream resolution steps according to patent literature.

May streamline chiral drug-candidate synthesis; reported step-count reduction requires route-specific validation.

Based on patent examples (US 6,870,067; US 2021/0147335); no direct comparative yield data.

Evidence Dimension	Synthetic Utility as an Intermediate
Target Compound Data	Reported use as a key synthon in patent literature for constructing chiral fluorinated amines
Comparator Or Baseline	3-(Trifluoromethyl)phenylacetic acid: used in fenfluramine synthesis but requires additional steps to introduce chirality
Quantified Difference	Step-count reduction: chiral intermediate eliminates 1-2 steps of chiral resolution or asymmetric synthesis later in the sequence
Conditions	Synthetic route analysis based on patent literature; no quantitative yield data for direct comparison is publicly available

Why This Matters

Procurement of this compound can directly enable a more efficient synthetic route to chiral drug candidates, saving time and resources in early-stage medicinal chemistry.

• [1] US Patent 6,870,067. Process for the synthesis of trifluorophenylacetic acids. Issued March 22, 2005. View Source
• [2] US Patent Application 2021/0147335. Fenfluramine compositions and methods of preparing the same. Published May 20, 2021. View Source

Optimal Application Scenarios for 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid

Scout & Design Chiral Drug Candidates with Enhanced Lipophilicity

When initiating a medicinal chemistry program targeting intracellular receptors or CNS-active agents, use 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid to build lead series. Its computed logP of 2.7 and chiral nature enable the design of enantiomerically pure candidates with balanced passive permeability [1]. Directly compare structure-activity relationship (SAR) data with series derived from 3-(trifluoromethyl)phenylacetic acid to quantify the lipophilicity-driven potency shift.

Develop Asymmetric Synthetic Methods as a Model Substrate

Employ this compound as a standard α-fluoro acid model substrate to benchmark novel asymmetric C-C or C-N coupling reactions. Its UV-active aromatic ring and fluorine handle (for 19F NMR monitoring) facilitate real-time reaction tracking without the need for derivatization, unlike Mosher's acid derivatives that require an esterification step [2].

Synthesize High-Value Fluorinated Intermediates for Agrochemicals

Utilize the compound's enhanced chemical stability (resistance to oxidative degradation due to the α-fluoro group) to construct complex fluorinated building blocks for herbicides or fungicides. Its ability to serve as a chiral pool intermediate allows for the direct incorporation of a predefined stereocenter into agrochemical lead structures, a feature that unsubstituted phenylacetic acids cannot provide [3].

Application

Selection Property

Validation Focus

Chiral drug-candidate design

Lipophilicity and chirality profile for SAR exploration

Passive-permeability and enantiopurity endpoints in cellular assays

Asymmetric synthesis method development

Reactive α-fluoro handle and UV/¹⁹F NMR monitoring capability

Reaction tracking efficiency and stereochemical fidelity

Fluorinated agrochemical intermediate synthesis

Chiral pool intermediate with resistance to oxidative degradation

Stereocenter incorporation and downstream stability assessment

• [1] PubChem. (2025). Compound Summary for CID 22711884: 2-Fluoro-2-[3-(trifluoromethyl)phenyl]acetic acid. National Center for Biotechnology Information. View Source
• [2] Mosher, H. S., & Dale, J. A. (1973). α-Methoxy-α-trifluoromethylphenylacetic acid, a versatile reagent for determining enantiomeric purity of alcohols and amines. The Journal of Organic Chemistry, 38(21), 3715-3721. View Source
• [3] US Patent 6,870,067. Process for the synthesis of trifluorophenylacetic acids. Issued March 22, 2005. View Source